Cas no 1261523-78-7 (3-Amino-2-(trifluoromethoxy)benzylamine)

• Product Name: 3-Amino-2-(trifluoromethoxy)benzylamine
• CAS No: 1261523-78-7
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4990110
• Update Time: 2025-11-01

3-Amino-2-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(trifluoromethoxy)benzylamine

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)14-7-5(4-12)2-1-3-6(7)13/h1-3H,4,12-13H2
• InChI Key： YPONLSNKTNPEQR-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.3
• Topological Polar Surface Area: 61.3

Additional information on 3-Amino-2-(trifluoromethoxy)benzylamine

Recent Advances in the Study of 3-Amino-2-(trifluoromethoxy)benzylamine (CAS: 1261523-78-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Amino-2-(trifluoromethoxy)benzylamine (CAS: 1261523-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The findings discussed herein are based on peer-reviewed publications and recent industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 3-Amino-2-(trifluoromethoxy)benzylamine as a versatile intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy group, in particular, has been shown to enhance the metabolic stability and bioavailability of resulting compounds, making it a valuable scaffold in drug discovery. Researchers have successfully incorporated this moiety into various pharmacophores, leading to the development of compounds with promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders.

One of the most notable advancements involves the use of 3-Amino-2-(trifluoromethoxy)benzylamine in the design of small-molecule inhibitors targeting specific kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on a kinase involved in cancer cell proliferation. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, resulting in a lead candidate with significant antitumor activity in preclinical models.

In addition to its applications in oncology, 3-Amino-2-(trifluoromethoxy)benzylamine has also been explored for its potential in treating central nervous system (CNS) disorders. A recent publication in ACS Chemical Neuroscience reported that analogs of this compound displayed high affinity for serotonin receptors, suggesting their utility in the development of novel antidepressants and anxiolytics. The researchers noted that the trifluoromethoxy group played a critical role in enhancing the compounds' blood-brain barrier permeability, a key factor in CNS drug development.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of 3-Amino-2-(trifluoromethoxy)benzylamine have been achieved. A 2022 patent application detailed a novel catalytic method for its synthesis, offering improved yields and reduced environmental impact compared to traditional routes. This development is expected to facilitate broader access to the compound for both academic and industrial research, accelerating the discovery of new therapeutic agents.

In conclusion, the ongoing research on 3-Amino-2-(trifluoromethoxy)benzylamine (CAS: 1261523-78-7) underscores its importance as a building block in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation in drug discovery programs. Future studies are likely to explore its applications in additional therapeutic areas, as well as optimize its pharmacokinetic and safety profiles for clinical development. Researchers and industry professionals are encouraged to monitor this space for emerging opportunities and collaborations.